Cas no 302804-57-5 (ethyl 2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamido-4,5-dimethylthiophene-3-carboxylate)

• Product Name: ethyl 2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamido-4,5-dimethylthiophene-3-carboxylate
• CAS No: 302804-57-5
• MF: C₁₄H₁₇N₃O₄S₂
• MW: 355.432480573654
• CID: 5583628
• PubChem ID: 2878630
• Update Time: 2025-10-21

ethyl 2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamido-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• STK951594
• HMS2600H03
• SMR000284523
• F1065-0475
• ethyl 2-(2-(2-imino-4-oxothiazolidin-5-yl)acetamido)-4,5-dimethylthiophene-3-carboxylate
• Ethyl 2-{[(2-amino-4-oxo-4,5-dihydro-1,3-thiazol-5-yl) acetyl]amino}-4,5-dimethylthiophene-3-carboxylate
• SCHEMBL8289623
• ethyl 2-[[2-(2-amino-4-oxo-1,3-thiazol-5-yl)acetyl]amino]-4,5-dimethylthiophene-3-carboxylate
• BIM-0038784.P001
• ethyl 2-{[(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetyl]amino}-4,5-dimethylthiophene-3-carboxylate
• SR-01000500017
• 302804-57-5
• EU-0046076
• SCHEMBL3915812
• AKOS016318672
• MLS000688637
• CBMicro_038927
• BDVUQICGEYYKJS-UHFFFAOYSA-N
• SR-01000500017-1
• ethyl 2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamido-4,5-dimethylthiophene-3-carboxylate

• Inchi： 1S/C14H17N3O4S2/c1-4-21-13(20)10-6(2)7(3)22-12(10)16-9(18)5-8-11(19)17-14(15)23-8/h8H,4-5H2,1-3H3,(H,16,18)(H2,15,17,19)
• InChI Key： BDVUQICGEYYKJS-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(C(=O)OCC)=C1NC(CC1C(N=C(N)S1)=O)=O

Computed Properties

• Exact Mass: 355.06604838g/mol
• Monoisotopic Mass: 355.06604838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 164Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on ethyl 2-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamido-4,5-dimethylthiophene-3-carboxylate

Ethyl 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamido-4,5-dimethylthiophene-3-carboxylate: A Comprehensive Overview

The compound Ethyl 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamido-4,5-dimethylthiophene-3-carboxylate, with the CAS number 302804-57-5, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a thiazolidine ring and a thiophene moiety. The presence of these functional groups suggests potential applications in drug design and advanced materials development.

Recent studies have highlighted the importance of thiazolidine derivatives in pharmacology. The thiazolidine ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its ability to form hydrogen bonds and participate in various biochemical interactions. This makes it a valuable component in the design of bioactive molecules. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that thiazolidine-containing compounds exhibit potent anti-inflammatory and antioxidant properties. These findings underscore the potential of Ethyl 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamido... as a lead compound for developing novel therapeutic agents.

The thiophene moiety in this compound further enhances its versatility. Thiophenes are aromatic heterocycles with unique electronic properties that make them suitable for applications in electronics and optoelectronics. Recent advancements in materials science have explored the use of thiophene-containing compounds as components in organic light-emitting diodes (OLEDs) and photovoltaic devices. The integration of a thiophene group into this molecule could potentially extend its utility into these cutting-edge technologies.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over reaction conditions. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to synthesize this molecule efficiently. A study published in the European Journal of Organic Chemistry detailed a novel approach to synthesizing similar compounds by leveraging microwave-assisted synthesis techniques. This method not only improves reaction yields but also reduces reaction times, making it more feasible for large-scale production.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines. While these results are promising, further studies are required to elucidate its mechanism of action and determine its selectivity profile. Collaborative efforts between chemists and biologists are essential to fully harness the potential of this compound in oncology research.

The structural complexity of Ethyl 2-(2-imino... also presents challenges for computational modeling. Advanced molecular modeling techniques, such as density functional theory (DFT) calculations and molecular docking studies, are being employed to predict its interactions with biological targets. These computational tools provide valuable insights into the molecule's electronic properties and binding affinities, aiding in the design of more effective derivatives.

In conclusion, the compound with CAS number 302804... represents a fascinating intersection of chemistry and biology. Its unique structure endows it with diverse functional properties that make it a promising candidate for various applications. As research continues to uncover its potential, this compound is poised to make significant contributions to both medicinal chemistry and materials science.